Cas no 1775372-17-2 (1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine)

• Product Name: 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine
• CAS No: 1775372-17-2
• MF: C₂₆H₃₁N₃O₃
• MW: 433.5426466465
• CID: 5265576
• Update Time: 2025-06-23

1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

• Inchi： 1S/C26H31N3O3/c1-26(2,3)21-9-5-20(6-10-21)25(30)29-15-13-18(14-16-29)17-23-27-24(28-32-23)19-7-11-22(31-4)12-8-19/h5-12,18H,13-17H2,1-4H3
• InChI Key： LGLAZJMERFWFHJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C(C)(C)C)C=C1)(N1CCC(CC2ON=C(C3=CC=C(OC)C=C3)N=2)CC1)=O

Additional information on 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine

Comprehensive Overview of 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1775372-17-2)

The compound 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1775372-17-2) is a sophisticated small molecule with a unique structural framework, combining a piperidine core, a 1,2,4-oxadiazole moiety, and a tert-butylbenzoyl group. This intricate architecture positions it as a promising candidate in pharmaceutical research, particularly in the development of targeted therapies. The presence of the 4-methoxyphenyl group further enhances its potential for interaction with biological systems, making it a subject of growing interest among researchers.

In recent years, the demand for novel small molecule inhibitors and modulators has surged, driven by advancements in precision medicine and personalized therapies. The structural features of 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine suggest its applicability in addressing unmet medical needs, such as inflammation, neurological disorders, or metabolic diseases. Its oxadiazole ring, known for its bioisosteric properties, mimics carboxylic acid functionalities, which are critical in drug design for improving bioavailability and metabolic stability.

The synthesis of 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine involves multi-step organic reactions, including condensation and cyclization processes. Researchers often explore its structure-activity relationship (SAR) to optimize its pharmacological profile. Given the rising popularity of AI-driven drug discovery, this compound has also been scrutinized in silico for its binding affinities to various protein targets, aligning with the trend of computational chemistry in modern drug development.

From an industrial perspective, the scalability of producing 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine is a key consideration. Its tert-butyl and methoxy substituents contribute to its lipophilicity, which is a critical parameter in formulation development. As the pharmaceutical industry shifts toward green chemistry, sustainable synthesis routes for this compound are being explored to minimize environmental impact, a topic highly relevant to today’s eco-conscious stakeholders.

In summary, 1-(4-tert-butylbenzoyl)-4-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}piperidine (CAS No. 1775372-17-2) represents a compelling case study in the intersection of medicinal chemistry and drug discovery innovation. Its unique structure and potential applications make it a valuable subject for ongoing research, particularly in the context of targeted therapy and molecular design. As scientific inquiries into its mechanisms and optimizations continue, this compound is poised to contribute significantly to the next generation of therapeutic agents.